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Compound of Interest

Compound Name: SG-094

Cat. No.: B10827841

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the anti-proliferative performance of SG-094
with alternative compounds, supported by experimental data. SG-094 is a potent inhibitor of the

two-pore channel 2 (TPC2) and has demonstrated anti-cancer properties. This document

summarizes its efficacy through IC50 values and details the experimental methodologies for

independent verification.

Data Presentation: Comparative Anti-Proliferative
Activity (IC50)
The following tables summarize the half-maximal inhibitory concentration (IC50) values of SG-
094 and comparable agents across various cancer cell lines. Lower IC50 values indicate

greater potency.

Table 1: IC50 Values of SG-094 and Parent Compound Tetrandrine
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Compound Cell Line Cancer Type IC50 (µM) Citation

SG-094 RIL175
Hepatocellular

Carcinoma
3.7 [1][2][3]

VCR-R CEM

Vincristine-

Resistant Acute

Lymphoblastic

Leukemia

5 - 15 [3]

Tetrandrine RIL175
Hepatocellular

Carcinoma
9.1 [3]

MDA-MB-231 Breast Cancer 8.94 ± 0.24 [4]

PC3 Prostate Cancer 11.76 ± 0.27 [4]

WM9 Melanoma 5.86 ± 0.29 [4]

HEL Erythroleukemia 7.45 ± 0.34 [4]

K562

Chronic

Myelogenous

Leukemia

6.10 ± 0.31 [4]

A549 Lung Cancer >10 [5]

It has been noted that SG-094, a simplified analog of tetrandrine, exhibits enhanced anti-

proliferative properties against several cancer cell lines, including human hepatocellular

carcinoma (HUH7, HepG2), human breast cancer (MCF7), and human colorectal

adenocarcinoma (HCT-15)[1].

Table 2: IC50 Values of Other Relevant Inhibitors
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Compound Mechanism Cell Line
Cancer
Type

IC50 (µM) Citation

Elacridar
P-gp/TPC2

Inhibitor
A2780

Ovarian

Cancer
>10 [1]

A2780PR1

Paclitaxel-

Resistant

Ovarian

Cancer

>10 [1]

Apatinib
VEGFR-2

Inhibitor
Various Various

0.001

(VEGFR-2)

Regorafenib

Multi-kinase

Inhibitor

(VEGFR)

Various Various
0.0042

(VEGFR-2)

Experimental Protocols
Detailed methodologies for key experiments are provided below to allow for independent

verification of the cited data.

MTT Assay for Cell Viability and IC50 Determination
This protocol is a colorimetric assay for assessing cell metabolic activity.

Materials:

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Dimethyl sulfoxide (DMSO)

96-well plates

Cancer cell lines of interest

Complete cell culture medium
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Phosphate-buffered saline (PBS)

Procedure:

Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL

of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2

atmosphere.

Compound Treatment: Prepare serial dilutions of SG-094 and other test compounds in

culture medium. Remove the existing medium from the wells and add 100 µL of the

compound dilutions. Include a vehicle control (e.g., DMSO) and a no-treatment control.

Incubation: Incubate the plate for the desired time period (e.g., 48 or 72 hours) at 37°C in a

5% CO2 incubator.

MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for an

additional 4 hours.

Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each

well to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

IC50 Calculation: The percentage of cell viability is calculated relative to the untreated

control. The IC50 value is determined by plotting the percentage of viability against the log of

the compound concentration and fitting the data to a sigmoidal dose-response curve.

Sulforhodamine B (SRB) Assay for Cell Cytotoxicity
This assay is based on the ability of SRB to bind to protein components of cells.

Materials:

Sulforhodamine B (SRB) solution (0.4% w/v in 1% acetic acid)

10% Trichloroacetic acid (TCA)

1% Acetic acid
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10 mM Tris base solution

96-well plates

Cancer cell lines of interest

Complete cell culture medium

Procedure:

Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol.

Cell Fixation: After the incubation period, gently add 50 µL of cold 10% TCA to each well and

incubate for 1 hour at 4°C to fix the cells.

Washing: Wash the plates four times with 1% acetic acid to remove excess TCA and

unbound dye. Allow the plates to air dry completely.

Staining: Add 100 µL of SRB solution to each well and incubate at room temperature for 30

minutes.

Washing: Quickly wash the plates four times with 1% acetic acid to remove unbound SRB.

Solubilization: Add 200 µL of 10 mM Tris base solution to each well to solubilize the protein-

bound dye.

Absorbance Measurement: Measure the absorbance at 510 nm using a microplate reader.

IC50 Calculation: Similar to the MTT assay, calculate the percentage of cell survival and

determine the IC50 value from the dose-response curve.

Mandatory Visualization
Experimental Workflow for IC50 Determination
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Caption: Workflow for determining IC50 values using MTT or SRB assays.

Signaling Pathway of SG-094 Action
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Caption: SG-094 inhibits TPC2, blocking VEGF-induced Ca²⁺ signaling and proliferation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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